Cas no 35224-98-7 (1H-1,2,3-Triazole, 4-(4-fluorophenyl)-)
35224-98-7 structure
Product Name:1H-1,2,3-Triazole, 4-(4-fluorophenyl)-
CAS No:35224-98-7
MF:C8H6FN3
MW:163.151744365692
CID:1469093
PubChem ID:9877471
Update Time:2025-04-20
1H-1,2,3-Triazole, 4-(4-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole, 4-(4-fluorophenyl)-
- 872368-73-5
- SCHEMBL104083
- CHEMBL1909735
- KYQRWVUQWNZHFU-UHFFFAOYSA-N
- 4-(4-fluorophenyl)-2h-1,2,3-triazole
- AKOS024385321
- AB23651
- 4-(4-fluoro-phenyl)-1H-[1,2,3]triazole
- 4-(4-fluorophenyl)-2H-triazole
- 4-fluorophenyl-triazole
- 4-(4-fluorophenyl)-1H-1,2,3-triazole
- 5-(4-Fluorophenyl)-1h-1,2,3-triazole
- MFCD06251909
- DB-379750
- SY297242
- BDBM50355867
- 35224-98-7
- DB-185305
-
- Inchi: 1S/C8H6FN3/c9-7-3-1-6(2-4-7)8-5-10-12-11-8/h1-5H,(H,10,11,12)
- InChI Key: KYQRWVUQWNZHFU-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1C=NNN=1
Computed Properties
- Exact Mass: 163.05468
- Monoisotopic Mass: 163.05457537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57
1H-1,2,3-Triazole, 4-(4-fluorophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1110131-1g |
4-(4-Fluorophenyl)-1H-1,2,3-triazole |
35224-98-7 | 95% | 1g |
$395 | 2024-06-03 | |
| eNovation Chemicals LLC | Y1110131-1g |
4-(4-Fluorophenyl)-1H-1,2,3-triazole |
35224-98-7 | 95% | 1g |
$395 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1110131-1g |
4-(4-Fluorophenyl)-1H-1,2,3-triazole |
35224-98-7 | 95% | 1g |
$395 | 2025-02-25 |
1H-1,2,3-Triazole, 4-(4-fluorophenyl)- Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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